![molecular formula C6H7N5O B2829330 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol CAS No. 13223-34-2](/img/structure/B2829330.png)
3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol
Overview
Description
3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol, also known as MMPT, is a heterocyclic compound with a wide variety of uses in scientific research. It is a derivative of the triazolopyrimidine family and has an aromatic ring structure. MMPT has been used in the synthesis of various pharmaceuticals, in the development of new drugs, and in various biochemical and physiological studies. The structure of MMPT is important for understanding its mechanism of action, as well as its biochemical and physiological effects.
Scientific Research Applications
Organic Chemistry Synthesis
The compound plays a significant role in the synthesis of heterocyclic compounds, which are crucial in medicinal and pharmaceutical chemistry . It’s used in the microwave-mediated, catalyst-free synthesis of 1,2,4-triazolo pyridines from enaminonitriles . This method demonstrates a broad substrate scope and good functional group tolerance, resulting in the formation of products in good-to-excellent yields .
Antiviral Research
In antiviral research, the compound has shown promising ability to inhibit influenza virus RNA polymerase PA–PB1 subunit heterodimerization . This could potentially lead to the development of new antiviral drugs.
Pharmaceutical Applications
1,2,4-Triazolo-containing scaffolds, which can be synthesized using 3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol, are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
Anticancer Activities
The compound has been used in the synthesis of 1,2,4-triazole-containing scaffolds, which have shown widespread potential pharmaceutical activity, including anticancer activities .
Antibacterial and Antifungal Activities
1,2,4-Triazole-containing scaffolds, synthesized using this compound, have demonstrated antibacterial and antifungal activities . This makes it a valuable compound in the development of new antimicrobial agents.
Anti-Inflammatory and Analgesic Activities
The compound is used in the synthesis of 1,2,4-triazole-containing scaffolds, which have shown anti-inflammatory and analgesic activities . This suggests potential applications in the development of pain relief and anti-inflammatory drugs.
Cardiovascular Disorders Treatment
1,2,4-Triazole-containing scaffolds, synthesized using this compound, have been utilized in the treatment of cardiovascular disorders .
Treatment of Type 2 Diabetes
The compound has been used in the synthesis of 1,2,4-triazole-containing scaffolds, which have shown potential in the treatment of type 2 diabetes .
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[1,5-a]pyrimidines, have been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, antiparasitic, and anticancer properties .
Mode of Action
Related compounds have been found to inhibit key enzymes or proteins, thereby disrupting essential biological processes . For instance, some [1,2,4]triazolo[1,5-a]pyrimidines have been identified as inhibitors of the influenza virus RNA polymerase PA–PB1 subunit heterodimerization .
Biochemical Pathways
Related compounds have been shown to interact with various biochemical pathways, leading to a range of downstream effects .
Pharmacokinetics
The molecular weight of the compound is 16515 , which is within the optimal range for drug-like properties, suggesting potential for good bioavailability.
Result of Action
Related compounds have been reported to exhibit significant inhibitory activity, suggesting that this compound may also have potent biological effects .
properties
IUPAC Name |
3-amino-7-methyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N5O/c1-3-2-4(12)11-5(7)9-10-6(11)8-3/h2H,1H3,(H2,7,9)(H,8,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUJTVRPKKVSPJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C(=NNC2=N1)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-7-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-5-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3-Methylpyrazin-2-yl)oxy]pyrrolidin-2-one](/img/structure/B2829248.png)
![8-(4-Fluorophenyl)-5-[(4-fluorophenyl)methyl]-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione](/img/structure/B2829252.png)
![3-methyl-8-(9H-xanthene-9-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B2829253.png)
![N-{2-Hydroxy-5-[(trifluoromethyl)thio]phenyl}acetamide](/img/structure/B2829264.png)
![N-(2,4-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide](/img/structure/B2829267.png)
![1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone](/img/structure/B2829268.png)
